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Abstract
This document provides a detailed overview of the mass spectrometric analysis of 4,5-
dimethyloctane, a saturated hydrocarbon. Included are the characteristic mass spectral data

obtained via electron ionization (EI), a standardized protocol for sample analysis using Gas

Chromatography-Mass Spectrometry (GC-MS), and a proposed fragmentation pathway. This

information is valuable for the structural elucidation and identification of branched alkanes in

various research and development settings.

Introduction
4,5-Dimethyloctane (C10H22) is a branched-chain alkane.[1][2][3][4] Mass spectrometry is a

powerful analytical technique for the identification and structural characterization of such

compounds.[1] Electron ionization (EI) is a commonly employed technique that results in a

reproducible fragmentation pattern, often referred to as a chemical fingerprint, which can be

used for compound identification by matching against spectral libraries like the NIST Mass

Spectrometry Data Center.[1] Understanding the fragmentation behavior of alkanes is crucial

for interpreting mass spectra and confirming molecular structures.
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The electron ionization mass spectrum of 4,5-dimethyloctane is characterized by a series of

fragment ions. The molecular ion (M+) at m/z 142 is typically of low abundance or absent in the

spectra of branched alkanes due to rapid fragmentation.[1][2][3] The most abundant fragments

result from cleavage at the branched carbon atoms, leading to the formation of stable

secondary carbocations.

Quantitative Data Summary
The prominent ions observed in the electron ionization mass spectrum of 4,5-dimethyloctane
are summarized in the table below. The base peak, the most intense peak in the spectrum, is

normalized to 100% relative intensity.

m/z Relative Intensity (%) Proposed Fragment

43 100 [C3H7]+

57 85 [C4H9]+

71 60 [C5H11]+

85 30 [C6H13]+

142 <5 [C10H22]+• (Molecular Ion)

Note: The relative intensities are approximate and can vary slightly between instruments.

Experimental Protocol: GC-MS Analysis of 4,5-
Dimethyloctane
This protocol outlines a general procedure for the analysis of 4,5-dimethyloctane using a

standard Gas Chromatograph coupled to a Mass Spectrometer.

1. Sample Preparation

Dissolve a small amount of 4,5-dimethyloctane in a volatile organic solvent such as hexane

or dichloromethane to a final concentration of approximately 10 µg/mL.

Transfer the solution to a 2 mL autosampler vial.
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2. GC-MS Instrumentation

Gas Chromatograph: Standard GC system

Column: Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film

thickness)

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Injector: Split/splitless injector, operated in splitless mode for sensitive analysis.

Mass Spectrometer: Quadrupole mass spectrometer or equivalent.

3. GC Method Parameters

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: Increase to 250 °C at a rate of 10 °C/min

Final hold: Hold at 250 °C for 5 minutes

Injection Volume: 1 µL

4. MS Method Parameters

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Mass Scan Range: m/z 35-200
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Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak)

5. Data Acquisition and Analysis

Acquire the data using the instrument's data acquisition software.

Identify the peak corresponding to 4,5-dimethyloctane based on its retention time.

Obtain the mass spectrum of the peak by averaging the scans across the chromatographic

peak.

Compare the acquired spectrum with a reference spectrum from a library (e.g., NIST) for

confirmation.

Fragmentation Pathway of 4,5-Dimethyloctane
The fragmentation of 4,5-dimethyloctane upon electron ionization is driven by the formation of

the most stable carbocations. The primary cleavage occurs at the C4-C5 bond due to the

branching at these positions.
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4,5-Dimethyloctane
(m/z 142)

[C5H11]+ / C5H11•
(m/z 71)

C4-C5 cleavage

[C4H9]+ / C6H13•
(m/z 57)

C3-C4 cleavage

[C6H13]+ / C4H9•
(m/z 85)

C3-C4 cleavage

[C3H7]+ / C7H15•
(m/z 43)

Loss of CH2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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